
suberic anhydride intermediate for
pharmaceuticals

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Get Quote

Substance Identification and Properties

Suberic anhydride, also known as oxonane-2,9-dione, is an eight-carbon cyclic anhydride. Its basic

chemical information is summarized in the table below.

Chemical Name: Suberic anhydride
CAS Number: 10521-06-9 [1] [2] [3]
Molecular Formula: C8H12O3 [1] [2] [3]

Molecular Weight: 156.18 g/mol [1] [3]

The following workflow outlines a general process for handling and characterizing an anhydride like suberic

anhydride in a laboratory setting.
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Experimental Protocol for Handling and
Characterization

This protocol outlines the safe handling and key characterization method for suberic anhydride.

Safety and Handling Protocol [1]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, fire-resistant and

impervious clothing, and tightly fitting safety goggles.
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Handling: Always handle in a well-ventilated place to avoid dust formation and inhalation. Use non-

sparking tools.
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

First Aid:
Inhalation: Move to fresh air. Seek medical attention if irritation occurs.

Skin Contact: Take off contaminated clothing and wash skin with plenty of water. Get medical
help if irritation occurs.

Eye Contact: Rinse cautiously with water for several minutes. Consult a doctor.

Characterization by Infrared (IR) Spectroscopy

A primary method for confirming the identity and purity of suberic anhydride is IR spectroscopy. The table

below shows the characteristic absorption bands for carboxylic acid anhydrides, which you can use as a

reference when analyzing your sample [4].

Anhydride Type
Symmetric (vip) C=O

Stretch (cm⁻¹)

Asymmetric (vop) C=O

Stretch (cm⁻¹)
Band Intensity

Open-chain aliphatic 1815–1825 1745–1755 Stronger IR band for

symmetric stretch

Unconjugated 5-
membered ring

1845–1870 1775–1800 Weak symmetric, strong

asymmetric stretch

Conjugated 5-
membered ring

1850–1860 1760–1780 Weak symmetric, strong

asymmetric stretch

Procedure:

Prepare a sample of suberic anhydride using a suitable technique (e.g., KBr pellet or ATR).

Acquire the IR spectrum in the range of 1900–1700 cm⁻¹.
Identify the two characteristic carbonyl stretching bands. Suberic anhydride is an 8-membered ring;

its exact peaks should be compared to a reference spectrum, but they are expected to fall within the
ranges typical for cyclic anhydrides [4].

Pharmaceutical Application: The Acylation Reaction
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While specific drug applications for suberic anhydride are not detailed in the search results, acid anhydrides

are widely used in pharmaceutical synthesis as acylating agents. The following diagram illustrates the

general mechanism of this key reaction.
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General Acylation Protocol (for Amide Formation):

Objective: To synthesize an amide derivative from a primary or secondary amine.

Reaction: A common approach is to react the amine with suberic anhydride in an inert solvent.
Procedure:

Dissolve the amine (1.0 equivalent) in a suitable anhydrous solvent (e.g., tetrahydrofuran,
dichloromethane) in a round-bottom flask.

Add a base (e.g., triethylamine, 1.1 equivalents) to scavenge the acid generated.
Slowly add a solution of suberic anhydride (0.5-0.6 equivalents, as it provides two acyl

groups) in the same solvent, with stirring at room temperature or under controlled cooling.
Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, work up the reaction by quenching with water, extracting with an organic
solvent, and purifying the crude product via recrystallization or column chromatography.

Characterize the final amide product using spectroscopic methods (NMR, IR, MS) and
determine its melting point.

Research Context and Further Steps

In pharmaceutical development, compounds like suberic anhydride are classified as intermediates, which

are chemicals produced during the synthesis of an Active Pharmaceutical Ingredient (API) and are further

refined to become part of the final drug molecule [5].
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The construction of complex signaling pathways is beyond the scope of the available data for this specific

compound. However, electroactive materials and their interaction with biological systems are a growing area

of research in tissue engineering [6], and the role of signaling pathways in cell fate is a fundamental principle

in development [7].

To advance your research:

Consult Specialized Databases: Search SciFinder, Reaxys, or patent databases for specific

synthetic routes using CAS 10521-06-9.
Contact Suppliers: Companies like Simson Pharma, which offers custom synthesis of suberic
anhydride [3], may provide technical data sheets or application notes.
Explore Analogues: Review literature on related aliphatic anhydrides (like succinic or glutaric

anhydride) for potential application ideas.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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